Cas no 2137795-01-6 (2-(2-methoxyethyl)-1-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-7-amine)

• Product Name: 2-(2-methoxyethyl)-1-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-7-amine
• CAS No: 2137795-01-6
• MF: C₁₁H₁₉N₃O
• MW: 209.288062334061
• CID: 6492034
• PubChem ID: 165479390
• Update Time: 2025-05-21

2-(2-methoxyethyl)-1-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-7-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxyethyl)-1-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-7-amine
• EN300-1116457
• 2137795-01-6

• Inchi： 1S/C11H19N3O/c1-14-10(6-7-15-2)13-9-5-3-4-8(12)11(9)14/h8H,3-7,12H2,1-2H3
• InChI Key： VOSXSMMJSYJMJS-UHFFFAOYSA-N
• SMILES： O(C)CCC1=NC2CCCC(C=2N1C)N

Computed Properties

• Exact Mass: 209.152812238g/mol
• Monoisotopic Mass: 209.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 53.1Ų

Additional information on 2-(2-methoxyethyl)-1-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-7-amine

Comprehensive Overview of 2-(2-Methoxyethyl)-1-Methyl-4,5,6,7-Tetrahydro-1H-1,3-Benzodiazol-7-Amine (CAS No. 2137795-01-6)

The compound 2-(2-methoxyethyl)-1-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-7-amine (CAS No. 2137795-01-6) is a structurally unique heterocyclic molecule that has garnered significant interest in pharmaceutical and biochemical research. Its molecular framework combines a tetrahydrobenzodiazole core with a methoxyethyl side chain, making it a versatile candidate for various applications. Researchers are particularly intrigued by its potential role in modulating biological pathways, given its amine functionality and heterocyclic architecture.

In recent years, the demand for novel heterocyclic compounds has surged, driven by advancements in drug discovery and material science. The 2-(2-methoxyethyl)-1-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-7-amine stands out due to its potential applications in central nervous system (CNS) research and enzyme inhibition studies. Its lipophilic properties, attributed to the methoxyethyl group, enhance its bioavailability, a critical factor in pharmacokinetics. This aligns with the growing focus on bioavailability optimization in modern therapeutics.

The synthesis of CAS No. 2137795-01-6 involves multi-step organic reactions, often starting from cyclohexane derivatives and incorporating N-methylation and amine functionalization. These processes are meticulously optimized to achieve high yields and purity, addressing the pharmaceutical industry's stringent standards. The compound's structural analogs have been explored in neuropharmacology, particularly in studies targeting G-protein-coupled receptors (GPCRs), a hot topic in drug development.

From a computational chemistry perspective, 2-(2-methoxyethyl)-1-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-7-amine exhibits favorable molecular docking properties, making it a promising candidate for virtual screening campaigns. Researchers are leveraging AI-driven drug design tools to predict its interactions with biological targets, a trend reflecting the integration of machine learning in medicinal chemistry. This approach accelerates the identification of lead compounds, reducing time and costs in preclinical development.

The compound's spectroscopic characterization, including NMR and mass spectrometry data, confirms its structural integrity and purity. These analytical techniques are essential for quality control in pharmaceutical manufacturing, ensuring compliance with regulatory guidelines. Additionally, its stability under various conditions is a key consideration for formulation scientists, who aim to develop stable drug products with extended shelf lives.

Beyond pharmaceuticals, CAS No. 2137795-01-6 has potential applications in agrochemical research, where its heterocyclic scaffold could contribute to the development of novel pesticides or plant growth regulators. This aligns with the global push for sustainable agriculture and eco-friendly chemicals, topics frequently searched by environmental scientists and policymakers.

In conclusion, 2-(2-methoxyethyl)-1-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-7-amine represents a compelling case study in the intersection of organic chemistry, pharmacology, and computational science. Its multifaceted applications and structural novelty position it as a valuable asset in both academic and industrial research, addressing contemporary challenges in healthcare and sustainability.